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Compound of Interest

Compound Name:
1-(2,2-

Dimethoxyethyl)cyclopropanol

CAS No.: 832142-15-1

Cat. No.: B3286659

Get Quote

Executive Summary
1-(2,2-Dimethoxyethyl)cyclopropanol is a bifunctional synthetic intermediate combining a

strained cyclopropane ring with an acid-sensitive acetal moiety. Its handling requires a safety

strategy that addresses two distinct risks: chemical instability (acid-catalyzed hydrolysis/ring

opening) and biological toxicity (potential enzyme inhibition common to cyclopropanol

derivatives).

Immediate Action Required:

Primary Hazard: Severe Eye/Skin Irritant; Potential Acute Toxicity (Oral/Inhalation);

Flammable Liquid.[1]

Critical Restriction: Do NOT expose to acidic media or moisture without controlled conditions

(Risk of exothermic decomposition).

Mandatory PPE: Chemical Splash Goggles, Nitrile Gloves (0.11mm min), Flame-Resistant

Lab Coat.
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Part 1: Risk Assessment & Chemical Behavior
Expert Insight: Effective safety is not just about barriers; it is about understanding the

molecule's stress points. This compound presents a "Dual-Trigger" hazard profile.

Hazard Domain Mechanism of Action Operational Implication

Ring Strain

The cyclopropane ring

possesses ~27.5 kcal/mol of

strain energy.

Impact Sensitivity: While not a

primary explosive, the

molecule is energetic. Avoid

mechanical shock or rapid

heating.

Acetal Sensitivity

The dimethoxyethyl group

hydrolyzes rapidly in the

presence of Brønsted or Lewis

acids.

Incompatibility: violent reaction

possible with strong acids.

Storage: Must be stored over

basic stabilizers (e.g., K₂CO₃

traces) or in inert atmosphere.

Toxicology (Inferred)

Cyclopropanols often act as

inhibitors of alcohol

dehydrogenase and other

metabolic enzymes.

Exposure Limit: Treat as a

high-potency compound.

Assume Skin Notation

(absorbs through skin).[2]

Part 2: The PPE Matrix
Directive: Select PPE based on "Worst Case" breakthrough scenarios. Standard latex gloves

are insufficient for oxygenated organic solvents.

2.1 Protective Barrier Specifications
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PPE Component Specification Technical Rationale

Hand Protection (Splash) Nitrile (0.11 mm / 4 mil)

Provides >15 min

breakthrough time for

incidental contact. Change

immediately upon

contamination.[1][3]

Hand Protection (Immersion) Silver Shield / 4H (Laminate)

Required for spill cleanup or

prolonged handling. Nitrile

degrades rapidly under

saturation by ether/alcohol

functionalities.

Eye Protection Chemical Splash Goggles

ANSI Z87.1 (D3 rating)

required. Safety glasses are

insufficient due to the liquid's

low viscosity and high irritation

potential.

Body Protection Nomex/FR Lab Coat

The compound is likely

flammable (Flash Point

estimated <60°C). Synthetic

blends (polyester) may melt

into skin during a fire.

Respiratory
Fume Hood (Face Velocity

>100 fpm)

Do not rely on N95 masks. If

hood work is impossible, use a

Half-Face Respirator with

Organic Vapor (OV) cartridges.

Part 3: Operational Workflow (Logic Diagram)
The following decision logic ensures safety compliance during the lifecycle of the experiment.
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START: Risk Assessment

Check Environment:
Is Glassware Acid-Free?

STOP: Base Wash Glassware
(10% NaHCO3 rinse)

No/Unsure

Don PPE:
Nitrile Gloves + Goggles + FR Coat

Yes

Handling:
Transfer via Syringe/Cannula

(Inert Ar/N2 Atmosphere)

Accidental Spill?

Absorb with Vermiculite
(Do NOT use Paper Towels)

Yes

Disposal:
Segregated Organic Waste

(NO ACIDS)

No

Click to download full resolution via product page

Figure 1: Decision logic for safe handling, emphasizing the critical check for acidic

contaminants.

Part 4: Step-by-Step Handling Protocol
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4.1 Preparation (The "Dry & Base" Rule)
Glassware Prep: Ensure all receiving flasks are oven-dried and free of acid residues (e.g.,

from previous cleaning with piranha solution or chromic acid). Why: Acid residues trigger

acetal hydrolysis.

Inerting: Purge the reaction vessel with Argon or Nitrogen for 10 minutes. Oxygen is not the

primary threat, but moisture is.

4.2 Transfer Techniques
Preferred: Positive pressure transfer using a cannula or gas-tight syringe.

Avoid: Pouring from an open neck. The liquid's low surface tension increases the risk of

"dribbling" down the flask neck, compromising glove integrity.

4.3 Quenching & Workup
Caution: If the reaction mixture is to be quenched, avoid strong aqueous acids.

Protocol: Use a buffered solution (e.g., Saturated NH₄Cl or Phosphate Buffer pH 7).

Observation: Watch for gas evolution. Rapid bubbling indicates ring opening or acetal

hydrolysis; slow the addition rate immediately.

Part 5: Emergency Response & Disposal
5.1 Spill Management

Do NOT use paper towels. Ethers and cyclopropanols can increase the flammability of

cellulose, creating a "wick effect."

Absorbent: Use vermiculite, sand, or a commercial sol-gel absorbent.

Decontamination: Wipe the surface with a dilute surfactant (soap water), followed by a water

rinse. Avoid bleach (potential reaction with organic amines if present in the synthesis matrix).

5.2 Waste Disposal
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Segregation: Label the waste container clearly: "FLAMMABLE ORGANIC - CONTAINS

CYCLOPROPANOL / ACETAL."

Incompatibility: strictly forbid mixing with "Acid Waste" streams.

Storage: Store waste containers in a cool, ventilated cabinet until pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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